N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-2-methylbenzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-2-methylbenzamide
• InChI: InChI=1S/C20H21NO4S/c1-3-25-18-10-8-16(9-11-18)21(17-12-13-26(23,24)14-17)20(22)19-7-5-4-6-15(19)2/h4-13,17H,3,14H2,1-2H3
• InChI Key: PMKOCQJWGBGMHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=CC=C3C
• Molecular Formula: C20H21NO4S
• Molecular Weight: 371.5 g/mol
• CAS No.: 863020-91-1

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-2-methylbenzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is known for its unique properties, including its ability to interact with biological systems in a specific and controlled manner.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-2-methylbenzamide has been used in various scientific research applications, including drug discovery, chemical biology, and medicinal chemistry. This compound has shown promising results in the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been used in chemical biology research to study the interactions between biological systems and small molecules. In medicinal chemistry, this compound has been used as a scaffold for the design of novel compounds with improved biological activity.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-2-methylbenzamide involves its ability to interact with specific biological targets in a controlled manner. This compound has been shown to inhibit the activity of certain enzymes and receptors, leading to the modulation of various biological processes. The exact mechanism of action of this compound varies depending on the specific biological target and the context in which it is used.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of enzyme activity, modulation of receptor function, and alteration of cellular signaling pathways. These effects can lead to changes in cellular behavior, such as cell proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-2-methylbenzamide in lab experiments is its specificity and selectivity for certain biological targets. This compound can be used to study the interactions between small molecules and biological systems in a controlled and precise manner. However, one of the main limitations of using this compound is its complex synthesis method, which requires specialized equipment and expertise.

Future Directions

There are several future directions for the use of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-2-methylbenzamide in scientific research. One direction is the development of new compounds based on the scaffold of this compound with improved biological activity. Another direction is the use of this compound in the development of new drugs for the treatment of various diseases. Additionally, this compound can be used in chemical biology research to study the interactions between small molecules and biological systems. Overall, the potential applications of this compound in scientific research are vast and varied, making it an exciting area of study.

Synthesis Methods

The synthesis of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-2-methylbenzamide involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of 2-methylbenzamide, which is then reacted with 4-ethoxyaniline to produce N-(4-ethoxyphenyl)-2-methylbenzamide. This intermediate is then reacted with thionyl chloride to produce N-(4-chlorophenyl)-2-methylbenzamide, which is then reacted with sodium hydrosulfide to produce N-(4-mercaptophenyl)-2-methylbenzamide. The final step involves the oxidation of N-(4-mercaptophenyl)-2-methylbenzamide with hydrogen peroxide to produce this compound.